Cas no 2306271-55-4 (tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride)

• Product Name: tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride
• CAS No: 2306271-55-4
• MF: C₁₄H₂₇ClN₂O₂
• MW: 290.829383134842
• CID: 6290998
• PubChem ID: 138755902
• Update Time: 2026-03-11

tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride
• PS-20427
• 1-Boc-8-amino-1-azaspiro[4.5]decane HCl
• 2306271-55-4
• tert-butyl8-amino-1-azaspiro[4.5]decane-1-carboxylatehydrochloride
• P21002
• starbld0032726

• Inchi： 1S/C14H26N2O2.ClH/c1-13(2,3)18-12(17)16-10-4-7-14(16)8-5-11(15)6-9-14;/h11H,4-10,15H2,1-3H3;1H
• InChI Key： YSAOVSJJRXGKJT-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCCC21CCC(CC2)N)=O

Computed Properties

• Exact Mass: 290.1761058g/mol
• Monoisotopic Mass: 290.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride

tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 2306271-55-4, commonly referred to as tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a bicyclic system formed by the fusion of two rings sharing only one atom—the nitrogen atom in this case. The tert-butyl group attached to the carboxylate moiety adds to the molecule's steric bulk, potentially influencing its pharmacokinetic properties and interactions with biological systems.

Recent studies have highlighted the potential of tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The amino group at position 8 introduces a site for potential functionalization, enabling the molecule to serve as a scaffold for further chemical modifications. This feature is particularly advantageous in medicinal chemistry, where structural diversity is crucial for exploring new biological activities.

One of the most intriguing aspects of this compound is its ability to adopt multiple conformations due to the flexibility of its spirocyclic core. This conformational variability has been shown to play a critical role in its interactions with biomolecules, such as proteins and nucleic acids. Researchers have employed advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, to elucidate the dynamic behavior of this molecule in various environments.

Moreover, the hydrochloride salt form of tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate has been investigated for its solubility properties, which are essential for its potential use in pharmaceutical formulations. Studies have demonstrated that the presence of the hydrochloride counterion significantly enhances the compound's solubility in aqueous media, making it more amenable for oral or parenteral administration.

In terms of synthesis, tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride can be prepared through a variety of routes, including ring-closing metathesis and traditional stepwise assembly strategies. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving yield.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Early experiments have shown that it exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. These findings suggest that tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride could serve as a lead compound for developing novel therapeutic agents targeting these conditions.

Another area of active research revolves around the stereochemistry of this compound. The spirocyclic core introduces a high degree of asymmetry, leading to multiple stereoisomeric forms. Understanding the relationship between stereochemistry and biological activity is crucial for optimizing the compound's efficacy and minimizing off-target effects.

In conclusion, tert-butyl 8-amino-1-azaspiro[4.5]decane-1-carboxylate hydrochloride represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for exploring new frontiers in drug discovery and development.